![molecular formula C18H19ClN4O3S B2592962 N-(7-chloro-4-methoxybenzo[d]thiazol-2-yl)-1-methyl-N-((tetrahydrofuran-2-yl)methyl)-1H-pyrazole-5-carboxamide CAS No. 1172461-84-5](/img/structure/B2592962.png)
N-(7-chloro-4-methoxybenzo[d]thiazol-2-yl)-1-methyl-N-((tetrahydrofuran-2-yl)methyl)-1H-pyrazole-5-carboxamide
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Overview
Description
Molecular Structure Analysis
The compound contains a thiazole ring, which is a five-membered ring containing three carbon, one sulfur, and one nitrogen atoms . The thiazole ring is planar, and its aromaticity is characterized by the delocalization of a lone pair of π-electrons of the sulfur atom .Physical and Chemical Properties Analysis
The compound has a molecular weight of 394.91. More specific physical and chemical properties such as melting point, boiling point, solubility, etc., are not available in the resources I have.Scientific Research Applications
Synthesis and Characterization
Research efforts have focused on synthesizing novel compounds with variations in the benzothiazole and pyrazole moieties, aiming to explore their chemical properties and potential biological activities. For example, studies on the synthesis of novel derivatives involving benzothiazole and pyrazole groups have revealed a range of compounds with promising anti-inflammatory, analgesic, and antibacterial properties (Palkar et al., 2017). These compounds were designed to target specific biological pathways, offering insights into the therapeutic potential of such molecules.
Biological Activities
Compounds structurally related to "N-(7-chloro-4-methoxybenzo[d]thiazol-2-yl)-1-methyl-N-((tetrahydrofuran-2-yl)methyl)-1H-pyrazole-5-carboxamide" have been evaluated for various biological activities. For instance, derivatives of benzothiazole and pyrazole have shown significant potential as COX-2 inhibitors, analgesics, and anti-inflammatory agents (Abu‐Hashem et al., 2020). Additionally, some derivatives exhibited promising cytotoxic activity against certain cancer cell lines, highlighting their potential in cancer therapy (Hassan et al., 2014).
Chemical Properties and Applications
The synthesis of novel compounds with the benzothiazole and pyrazole backbone has also led to the exploration of their chemical properties, including their optical and fluorescence characteristics. These properties are crucial for developing compounds for imaging and diagnostic purposes (Jiang et al., 2012). Moreover, the structural diversity and modification possibilities of these compounds offer vast potential in designing molecules with specific biological activities and physicochemical properties suitable for various scientific applications.
Safety and Hazards
The compound is not intended for human or veterinary use and is available for research use only. Specific safety and hazard information is not available in the resources I have.
Future Directions
Mechanism of Action
Target of Action
The primary targets of N-(7-chloro-4-methoxy-1,3-benzothiazol-2-yl)-1-methyl-N-[(oxolan-2-yl)methyl]-1H-pyrazole-5-carboxamide are currently unknown. The compound belongs to the benzothiazole class of molecules, which have been found to exhibit diverse biological activities
Mode of Action
Benzothiazole derivatives have been reported to interact with various biological targets, leading to changes in cellular processes
Biochemical Pathways
Benzothiazole derivatives have been associated with a range of biological activities, suggesting that they may interact with multiple pathways
Result of Action
Benzothiazole derivatives have been reported to exhibit a range of biological activities, including antimicrobial, antifungal, antiviral, and antitumor effects
Properties
IUPAC Name |
N-(7-chloro-4-methoxy-1,3-benzothiazol-2-yl)-2-methyl-N-(oxolan-2-ylmethyl)pyrazole-3-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H19ClN4O3S/c1-22-13(7-8-20-22)17(24)23(10-11-4-3-9-26-11)18-21-15-14(25-2)6-5-12(19)16(15)27-18/h5-8,11H,3-4,9-10H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UXARHSQPDSVBDL-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C(=CC=N1)C(=O)N(CC2CCCO2)C3=NC4=C(C=CC(=C4S3)Cl)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H19ClN4O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
406.9 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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